5-Methoxy-1H-indole-1-carbaldehyde

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 5-methoxyindole-1-carbaldehyde
• InChI: InChI=1S/C10H9NO2/c1-13-9-2-3-10-8(6-9)4-5-11(10)7-12/h2-7H,1H3
• InChI Key: QHNOVFJLJWISBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C2)C=O

Description

5-Methoxy-1H-indole-1-carbaldehyde is a substituted indole derivative featuring a methoxy group at the 5-position and a formyl (carbaldehyde) group at the 1-position of the indole scaffold. Indole derivatives are pivotal in medicinal chemistry and materials science due to their diverse biological activities and structural versatility. These analogs serve as critical intermediates in synthesizing pharmaceuticals, agrochemicals, and functional materials .

Preparation Methods

Synthetic Routes and Reaction Conditions:

• One common method for synthesizing 5-Methoxy-1H-indole-1-carbaldehyde involves the Fischer indole synthesis. This method typically uses cyclohexanone and phenylhydrazine hydrochloride as starting materials, with methanesulfonic acid as a catalyst under reflux conditions in methanol .
• Another approach involves the nucleophilic addition of hydrazine hydrate to phthalic anhydride, followed by dehydration to form the desired indole derivative .

Industrial Production Methods:

• Industrial production methods for this compound often involve large-scale Fischer indole synthesis due to its efficiency and high yield. The reaction conditions are optimized to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-Methoxy-1H-indole-1-carbaldehyde can be easily oxidized to form 5-Methoxy-1H-indole-1-carboxylic acid.

Reduction: The compound can undergo reduction reactions to form various reduced derivatives, depending on the reducing agents used.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring, which is rich in π-electrons.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and nitrating agents are used under controlled conditions to achieve substitution reactions.

Major Products:

Oxidation: 5-Methoxy-1H-indole-1-carboxylic acid.

Reduction: Various reduced indole derivatives.

Substitution: Halogenated or nitrated indole derivatives.

Scientific Research Applications

Chemistry:

• 5-Methoxy-1H-indole-1-carbaldehyde is used as a reactant in the synthesis of tryptophan dioxygenase inhibitors, which have potential applications as anticancer immunomodulators .

Biology:

• The compound is used in the preparation of inhibitors for the C-terminal domain of RNA polymerase II, which is crucial for understanding gene expression and regulation .

Medicine:

• It is involved in the synthesis of imidazopyridines and imidazobenzothiazoles, which are studied for their potential therapeutic properties .

Industry:

• The compound is used in the production of various pharmaceuticals and agrochemicals due to its versatile reactivity and ability to form complex molecules .

Mechanism of Action

The mechanism by which 5-Methoxy-1H-indole-1-carbaldehyde exerts its effects is primarily through its interaction with specific molecular targets. For example, as a precursor in the synthesis of tryptophan dioxygenase inhibitors, it plays a role in modulating the activity of this enzyme, which is involved in the metabolism of tryptophan. This modulation can affect various biological pathways, including those related to immune response and cancer progression .

Comparison with Similar Compounds

The following section compares 5-Methoxy-1H-indole-1-carbaldehyde with structurally related indole carbaldehydes, focusing on synthesis, physical properties, and reactivity.

Structural and Positional Isomers

5-Methoxy-1H-indole-3-carbaldehyde

• Structure : Methoxy at C5, formyl at C3.
• Synthesis : Prepared via condensation of 5-methoxy-1H-indole-3-carbaldehyde with p-toluenesulfonylmethyl isocyanide, yielding a brown gum .
• Reactivity : Used to synthesize nitrovinyl derivatives (e.g., (E)-5-Methoxy-3-(2-nitrovinyl)-1H-indole) via reaction with nitromethane and NH4OAc .
• CAS No.: 10601-19-1 .

5-Methoxy-1-methyl-1H-indole-2-carbaldehyde

• Structure : Methoxy at C5, methyl at N1, formyl at C2.
• Molecular Weight : 189.21 g/mol.
• CAS No.: 144265-42-9 .
• Purity : >97.0% (HPLC) .

5-Hydroxy-1H-indole-3-carbaldehyde

• Structure : Hydroxy at C5, formyl at C3.
• CAS No.: 3414-19-5 .
• Reactivity : Serves as a precursor for benzyloxy-protected derivatives (e.g., 5-benzyloxy-1H-indole-3-carbaldehyde) .

5-Benzyloxy-1H-indole-2-carboxylic Acid

• Structure : Benzyloxy at C5, carboxylic acid at C2.
• Synthesis : Derived from methyl 5-benzyloxy-1H-indole-2-carboxylate via alkaline hydrolysis (98% yield) .
• Melting Point : 193–195°C .

Comparative Data Table

Compound Name	Substituents	Molecular Formula	CAS No.	Physical State	Melting Point (°C)	Key Applications
5-Methoxy-1H-indole-3-carbaldehyde	C5-OCH3, C3-CHO	C10H9NO2	10601-19-1	Brown gum	N/A	Nitrovinyl derivative synthesis
5-Methoxy-1-methyl-1H-indole-2-carbaldehyde	C5-OCH3, N1-CH3, C2-CHO	C11H11NO2	144265-42-9	Solid	N/A	Pharmaceutical intermediates
5-Hydroxy-1H-indole-3-carbaldehyde	C5-OH, C3-CHO	C9H7NO2	3414-19-5	Solid	N/A	Precursor for O-benzylated derivatives
5-Benzyloxy-1H-indole-2-carboxylic Acid	C5-OBn, C2-COOH	C16H13NO3	4382-54-1	White powder	193–195	Antiproliferative agents

Key Findings

Positional Effects on Reactivity :

• The 3-carbaldehyde derivatives (e.g., 5-Methoxy-1H-indole-3-carbaldehyde) exhibit higher reactivity in condensation reactions, forming nitrovinyl or imidazolyl products .
• 2-Carbaldehydes (e.g., 5-Methoxy-1-methyl-1H-indole-2-carbaldehyde) are often stabilized by N1-methylation, enhancing their utility in drug design .

Substituent Influence on Physical Properties :

• Hydroxy or benzyloxy groups at C5 increase polarity, raising melting points (e.g., 5-Benzyloxy-1H-indole-2-carboxylic acid: 193–195°C) .
• Methoxy groups enhance lipophilicity, impacting solubility and bioavailability .

Synthetic Accessibility :

• 3-Carbaldehydes are more frequently synthesized via cyclization of azidocinnamate esters .
• 2-Carbaldehydes require protective group strategies (e.g., N1-methylation) to avoid side reactions .